
Application Notes and Protocols for Calcium
Imaging Assays Using Sdz nkt 343

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sdz nkt 343

Cat. No.: B071355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sdz nkt 343 is a potent and highly selective non-peptide antagonist of the human tachykinin

neurokinin-1 (NK1) receptor.[1][2] The NK1 receptor is a G-protein coupled receptor (GPCR)

that, upon binding its endogenous ligand Substance P (SP), initiates a signaling cascade

leading to the mobilization of intracellular calcium.[2] This makes calcium imaging a robust and

reliable method for characterizing the antagonist properties of compounds like Sdz nkt 343.

These application notes provide detailed protocols for utilizing Sdz nkt 343 in calcium imaging

assays to determine its potency and mechanism of action.

Mechanism of Action
Substance P binding to the NK1 receptor activates the Gq alpha subunit of the associated

heterotrimeric G-protein. This, in turn, stimulates phospholipase C (PLC), which hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the

release of stored calcium ions into the cytoplasm. Sdz nkt 343 competitively antagonizes this

pathway by binding to the NK1 receptor, thereby preventing SP-induced calcium mobilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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